4-Hydroxypyridine-2,6-dicarboxylic acid dihydrate

• IUPAC Name: 4-oxo-1H-pyridine-2,6-dicarboxylic acid;dihydrate
• InChI: InChI=1S/C7H5NO5.2H2O/c9-3-1-4(6(10)11)8-5(2-3)7(12)13;;/h1-2H,(H,8,9)(H,10,11)(H,12,13);2*1H2
• InChI Key: PFAQPVPXXYHUNB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=CC1=O)C(=O)O)C(=O)O.O.O
• Molecular Formula: C7H9NO7
• Molecular Weight: 219.15 g/mol

Description

4-Hydroxypyridine-2,6-dicarboxylic acid dihydrate is a useful research compound. Its molecular formula is C7H9NO7 and its molecular weight is 219.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Coordination Polymers and Photoluminescent Properties : 4-Hydroxypyridine-2,6-dicarboxylic acid forms a series of lanthanide coordination polymers with interesting structural and photoluminescent properties. These polymers exhibit different dimensional structures (2D and 3D) depending on the metal ions involved and have potential applications in luminescent materials (Sun et al., 2009).

• Metal-Organic Frameworks (MOFs) : This compound is used to synthesize novel MOFs, which have shown varied structural forms like 2D nets and 3D microporous frameworks. These frameworks have potential applications in gas storage, catalysis, and as functional materials in various chemical processes (Gao et al., 2006).

• In Coordination Chemistry with Transition Metals : It reacts with transition metals like manganese to form coordination polymers with unique structures. These compounds have been studied for their hydrogen bonding and water cluster formations, which contribute to their overall structural integrity (Mirzaei et al., 2013).

• Synthesis of Multifunctional Compounds : Research has been conducted on synthesizing multifunctional compounds with pyridine-2,6-dicarboxylic acid, which could have applications in material science and molecular engineering (Yin & Tan, 2003).

• Investigation in Medicinal Chemistry : The compound has been studied in the context of gallium(III) complexes, exploring their crystal structures and in vitro cytotoxicity against various cancer cell lines. This indicates potential applications in developing anticancer drugs (Aliabadi et al., 2021).